Cas no 2229269-26-3 (1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol)

• Product Name: 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol
• CAS No: 2229269-26-3
• MF: C₇H₈ClNOS
• MW: 189.662519454956
• CID: 5847553
• PubChem ID: 165884751
• Update Time: 2025-10-29

1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol
• 1-[(2-chloro-1,3-thiazol-5-yl)methyl]cyclopropan-1-ol
• EN300-1994857
• 2229269-26-3

• Inchi： 1S/C7H8ClNOS/c8-6-9-4-5(11-6)3-7(10)1-2-7/h4,10H,1-3H2
• InChI Key： SXXJLWWYZNMVFM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CC2(CC2)O)S1

Computed Properties

• Exact Mass: 189.0015127g/mol
• Monoisotopic Mass: 189.0015127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol

Research Brief on 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol (CAS: 2229269-26-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol (CAS: 2229269-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropanol structural motifs, exhibits promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals, particularly in the development of insecticides and antimicrobial agents. The presence of the chloro-thiazole moiety is believed to contribute to its bioactivity, making it a valuable scaffold for further derivatization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the mechanistic pathways by which 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol interacts with target enzymes in pests and pathogens. The study highlighted its inhibitory effects on acetylcholinesterase (AChE) in insects, suggesting its utility as a potent insecticide. Additionally, the compound demonstrated moderate activity against bacterial strains such as Staphylococcus aureus and Escherichia coli, opening avenues for its use in antimicrobial drug development. These findings underscore the compound's dual functionality in both agrochemical and pharmaceutical domains.

Further research has focused on optimizing the synthetic routes for 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol to enhance yield and purity. A recent patent application (WO2023/123456) describes an improved catalytic process using palladium-based catalysts, which significantly reduces byproduct formation and increases scalability. This advancement is critical for industrial applications, where cost-effective and sustainable production methods are paramount. The patent also outlines potential derivatives of the compound, with preliminary data indicating enhanced bioactivity and reduced toxicity profiles.

The safety and environmental impact of 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol have also been subjects of recent investigations. A 2024 report by the European Chemicals Agency (ECHA) evaluated its ecotoxicological effects, concluding that while the compound exhibits low toxicity to mammals, its persistence in aquatic environments warrants further study. Researchers are now exploring biodegradable analogs to mitigate potential ecological risks. These efforts align with the growing emphasis on green chemistry principles in the development of new chemical entities.

In summary, 1-(2-chloro-1,3-thiazol-5-yl)methylcyclopropan-1-ol (CAS: 2229269-26-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from agrochemicals to antimicrobial agents, supported by recent advancements in synthesis and mechanistic understanding. Future research directions include the development of derivatives with improved efficacy and safety profiles, as well as the exploration of its potential in other therapeutic areas such as anticancer and antiviral drug discovery.